Cas no 384861-82-9 (4-formyl-2-methoxyphenyl benzenesulfonate)

• Product Name: 4-formyl-2-methoxyphenyl benzenesulfonate
• CAS No: 384861-82-9
• MF: C₁₄H₁₂O₅S
• MW: 292.307083129883
• CID: 3115309
• PubChem ID: 5139807
• Update Time: 2025-04-21

4-formyl-2-methoxyphenyl benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-methoxyphenyl benzenesulfonate
• (4-formyl-2-methoxyphenyl) benzenesulfonate
• 384861-82-9
• 4-formyl-2-methoxyphenyl 1-benzenesulfonate
• AKOS000295096
• STK522912
• VS-07915
• BBL024856
• starbld0013426

• Inchi： 1S/C14H12O5S/c1-18-14-9-11(10-15)7-8-13(14)19-20(16,17)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： BDLSOSVOQLTGDP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 292.04054465Da
• Monoisotopic Mass: 292.04054465Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 489.2±45.0 °C at 760 mmHg
• Flash Point: 249.7±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-formyl-2-methoxyphenyl benzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)